

Introduction: Deconstructing Phenibut's Chirality and Pharmacological Identity

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *(R)-4-Amino-4-phenylbutanoic acid*

CAS No.: 201863-97-0

Cat. No.: B1298301

[Get Quote](#)

Phenibut, chemically known as 4-amino-3-phenylbutanoic acid, is a neuropsychotropic drug developed in the Soviet Union in the 1960s.[1][2] As a derivative of the principal inhibitory neurotransmitter γ -aminobutyric acid (GABA), Phenibut is distinguished by the addition of a phenyl ring to the GABA backbone at the β -position.[3][4] This structural modification is critical, as it allows the molecule to cross the blood-brain barrier, a feat that GABA itself cannot readily accomplish.[3][5]

Clinically utilized in Russia and some Eastern European countries for its anxiolytic and nootropic (cognition-enhancing) properties, Phenibut is typically administered as a racemic mixture.[1][6] This means it consists of an equal-parts combination of its two stereoisomers: (R)-phenibut and (S)-phenibut. It is crucial to distinguish this compound from its positional isomer, 4-amino-4-phenylbutanoic acid, where the phenyl group is attached at the γ -carbon. This guide will focus on the scientifically well-documented comparison between racemic Phenibut (4-amino-3-phenylbutanoic acid) and its pharmacologically dominant enantiomer, (R)-phenibut, which is responsible for the compound's canonical effects at the GABA-B receptor.[7][8] Understanding the distinct contributions of each enantiomer is paramount for elucidating the

compound's full pharmacological profile and exploring its therapeutic potential with greater precision.

Part 1: Molecular Structure and Physicochemical Properties

The chirality of Phenibut, originating from the stereocenter at the C3 carbon, is the fundamental determinant of its differential pharmacology. The spatial arrangement of the phenyl and amino groups in the (R) and (S) enantiomers dictates their ability to bind to specific biological targets.

Property	Racemic Phenibut	(R)-Phenibut	(S)-Phenibut
IUPAC Name	4-amino-3-phenylbutanoic acid[9]	(3R)-4-amino-3-phenylbutanoic acid	(4S)-4-amino-3-phenylbutanoic acid
Synonyms	Fenibut, β -Phenyl-GABA[1][3]	(R)-4-Amino-3-phenylbutyric acid	(S)-4-Amino-3-phenylbutyric acid
Molecular Formula	C ₁₀ H ₁₃ NO ₂ [3][9]	C ₁₀ H ₁₃ NO ₂	C ₁₀ H ₁₃ NO ₂
Molar Mass	179.22 g/mol [3][9]	179.22 g/mol	179.22 g/mol
CAS Number	1078-21-3[3][9]	35568-35-5	35568-36-6

Part 2: Pharmacodynamics: A Stereoselective Interaction with Dual Targets


The pharmacological activity of Phenibut is not monolithic; it arises from interactions with at least two distinct and crucial central nervous system targets: the GABA-B receptor and the $\alpha 2\delta$ subunit of voltage-gated calcium channels (VGCCs).[3][4][10] Critically, the engagement with these targets is highly dependent on the molecule's stereochemistry.

GABA-B Receptor Agonism: The Domain of (R)-Phenibut

The primary mechanism historically attributed to Phenibut is its action as a full agonist at the GABA-B receptor, similar to the muscle relaxant baclofen.[1][3] However, binding studies have unequivocally demonstrated that this activity resides almost exclusively with the (R)-enantiomer.[7][8][10] The (S)-enantiomer shows negligible affinity for the GABA-B receptor.[10]

[11] Consequently, the GABA-B-mediated effects of racemic Phenibut—such as sedation, anxiolysis, and muscle relaxation—are produced by only half of its constituent molecules, making (R)-phenibut approximately twice as potent in eliciting these specific effects.[6][7]

GABA-B receptors are G-protein coupled receptors that, upon activation, trigger downstream signaling cascades leading to neuronal inhibition. This includes the inhibition of adenylyl cyclase and the modulation of ion channels, specifically the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the closing of voltage-dependent calcium channels.



[Click to download full resolution via product page](#)


Caption: GABA-B receptor signaling pathway activated by (R)-Phenibut.

Voltage-Gated Calcium Channel (VGCC) $\alpha 2\delta$ Subunit Blockade

More recent research has unveiled a second major mechanism of action for Phenibut: the blockade of the $\alpha 2\delta$ subunit of VGCCs.[3][10] This identifies Phenibut as a gabapentinoid, placing it in the same functional class as gabapentin and pregabalin.[4] In stark contrast to the GABA-B receptor interaction, both (R)- and (S)-phenibut bind to the $\alpha 2\delta$ subunit with similar

affinities.[10] This mechanism is thought to be primarily responsible for the analgesic effects of Phenibut and may contribute significantly to its anxiolytic properties.[10][12]

The $\alpha 2\delta$ subunit is an auxiliary protein of VGCCs that is crucial for their trafficking and function. By binding to this subunit, gabapentinoids reduce the influx of calcium into presynaptic neurons, which in turn decreases the release of excitatory neurotransmitters like glutamate.



[Click to download full resolution via product page](#)

Caption: VGCC $\alpha 2\delta$ subunit blockade by Phenibut enantiomers.

Summary of Receptor Binding Affinities

The following table summarizes the quantitative binding affinity data from key studies. Lower K_i (equilibrium dissociation constant) values indicate higher binding affinity.

Compound	GABA-B Receptor (K _i , μM)	α2δ Subunit of VDCC (K _i , μM)
(R)-Phenibut	92 ± 3[7][8]	23[10]
(S)-Phenibut	> 1000 (inactive)[10]	39[10]
Racemic Phenibut	177 ± 2[7][8]	Not explicitly tested, but activity is inferred from enantiomers
Baclofen (Reference)	6.0 ± 1[7][8]	156[10][13]
Gabapentin (Reference)	Inactive	0.05[10]

This data clearly illustrates that (R)-phenibut has a higher affinity for the α2δ subunit than for the GABA-B receptor.[10] Baclofen, in contrast, is a potent GABA-B agonist with very weak activity at the α2δ subunit.[10][13]

Part 3: Comparative In Vivo Pharmacological Effects

The differential pharmacodynamics of the Phenibut enantiomers translate directly into distinct in vivo effects, as demonstrated in preclinical rodent models.

Pharmacological Effect	Observation and Comparison	Primary Mechanism
Locomotor Depression	(R)-phenibut is approximately twice as potent as racemic Phenibut in reducing spontaneous locomotor activity. (S)-phenibut is inactive.[6][7]	GABA-B Agonism
Antidepressant-like Activity	In the forced swim test, only (R)-phenibut (at 100 mg/kg) significantly decreased immobility time. The effect is blocked by a GABA-B antagonist.[7][8]	GABA-B Agonism
Analgesic (Antinociceptive) Activity	Both (R)- and (S)-phenibut alleviate neuropathic pain and reduce nociceptive responses in the formalin test.[10] This effect is not blocked by a GABA-B antagonist.[10][12]	$\alpha 2\delta$ Subunit Blockade

These findings underscore a critical point: the pharmacological profile of racemic Phenibut is a composite of two distinct sets of activities. The GABA-B-mediated effects are driven solely by the (R)-enantiomer, while the gabapentinoid-like effects are produced by both enantiomers.

Part 4: Key Experimental Protocols

For researchers aiming to validate these findings or characterize similar compounds, the following protocols provide a robust methodological framework.

Protocol 1: Competitive Radioligand Binding Assay for GABA-B Receptor Affinity

Causality: This assay directly quantifies the binding affinity of a test compound for the GABA-B receptor by measuring its ability to displace a known high-affinity radiolabeled antagonist. This

is the gold standard for determining receptor-ligand interaction strength.

Methodology:

- **Tissue Preparation:** Homogenize rat whole brain tissue in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge at low speed to remove nuclei and debris, then centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the crude membrane fraction. Wash the membranes multiple times by resuspension and centrifugation to remove endogenous ligands.
- **Assay Setup:** In a 96-well plate, combine the prepared brain membranes, a fixed concentration of a selective GABA-B radioligand (e.g., [³H]CGP54626), and varying concentrations of the test compounds ((R)-phenibut, racemic Phenibut, baclofen).^{[7][8]}
- **Incubation:** Incubate the mixture at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.
- **Termination & Separation:** Rapidly terminate the reaction by vacuum filtration through glass fiber filters, washing immediately with ice-cold buffer to separate bound from free radioligand.
- **Quantification:** Measure the radioactivity trapped on the filters using a liquid scintillation counter.
- **Data Analysis:** Plot the percentage of radioligand displacement against the logarithm of the test compound concentration. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ (concentration that inhibits 50% of specific binding). Calculate the K_i value using the Cheng-Prusoff equation, which accounts for the affinity and concentration of the radioligand.

Caption: Workflow for GABA-B Receptor Radioligand Binding Assay.

Protocol 2: In Vivo Formalin Test for Antinociception

Causality: This behavioral model assesses analgesic activity by inducing a biphasic pain response. It is particularly useful for differentiating mechanisms, as the first phase represents acute nociception and the second phase involves inflammatory pain signaling. Co-

administration with a selective antagonist can probe the involvement of a specific receptor system.

Methodology:

- **Acclimation:** Acclimate male mice or rats to individual observation chambers for at least 30 minutes before the experiment to reduce stress-induced behavioral changes.
- **Drug Administration:** Administer the test compounds (e.g., (R)-phenibut, vehicle control) via intraperitoneal (i.p.) or oral (p.o.) route. For mechanism-probing studies, a group will receive a GABA-B antagonist (e.g., CGP35348) prior to the test compound.[\[7\]](#)[\[10\]](#)
- **Formalin Injection:** After a set pretreatment time (e.g., 30-60 minutes), inject a small volume (e.g., 20 μ L) of dilute formalin solution (e.g., 2.5%) into the plantar surface of one hind paw.
- **Behavioral Observation:** Immediately return the animal to the chamber and record the cumulative time spent licking or biting the injected paw. This is typically done in two blocks: Phase 1 (0-5 minutes post-injection) and Phase 2 (15-30 minutes post-injection).
- **Data Analysis:** Compare the total licking/biting time in the drug-treated groups to the vehicle control group for both phases using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant reduction in time indicates an antinociceptive effect.

Conclusion and Implications for Drug Development

The comparative analysis of racemic Phenibut and its enantiomers provides a clear and compelling narrative of stereoselective pharmacology. The data robustly support the conclusion that the pharmacological activity of racemic Phenibut is a composite effect, with distinct mechanisms attributable to its constituent isomers.

- **(R)-Phenibut as the GABAergic Moiety:** (R)-phenibut is the exclusive agonist at the GABA-B receptor and is therefore responsible for the baclofen-like sedative and depressant effects of the racemic mixture.[\[6\]](#)[\[7\]](#)[\[8\]](#)
- **Dual Enantiomer Activity at VGCCs:** Both (R)- and (S)-phenibut act as gabapentinoids by blocking the $\alpha 2\delta$ subunit of VGCCs, a mechanism that underlies the compound's analgesic effects.[\[10\]](#)[\[12\]](#)

From a drug development perspective, these findings hold significant implications. The development of enantiopure (R)-phenibut could offer a more targeted therapeutic agent. By eliminating the (S)-enantiomer, which contributes to the $\alpha 2\delta$ blockade but not the GABA-B agonism, it may be possible to achieve the desired GABAergic effects (e.g., for certain types of anxiety or spasticity) with a lower total dose, potentially reducing the overall burden of side effects associated with the gabapentinoid mechanism. Conversely, understanding that the analgesic properties are not dependent on GABA-B agonism opens avenues for its use in neuropathic pain, where it may function similarly to gabapentin but with a different pharmacokinetic and pharmacodynamic profile.^[10] This detailed understanding allows researchers to move beyond the racemic compound and design more precise therapeutic strategies targeting specific neurological pathways.

References

- Vertex AI Search. (2026). Search results for "Phenibut vs."
- Wikipedia. (2026). Phenibut.
- Lapin, I. (2001). Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug. *CNS Drug Reviews*, 7(4), 471-481. [\[Link\]](#)
- Dambrova, M., Zvejniece, L., Liepinsh, E., Cirule, H., Zharkova, O., Veinberg, G., & Kalvinsh, I. (2008). Comparative pharmacological activity of optical isomers of phenibut. *European Journal of Pharmacology*, 583(1), 128-134. [\[Link\]](#)
- PsychonautWiki. (2025). Phenibut.
- Lapin, I. (2001). Phenibut (β -Phenyl-GABA): A Tranquilizer and Nootropic Drug. *CNS Drug Reviews*. [\[Link\]](#)
- ResearchGate. (2025). Comparative pharmacological activity of optical isomers of phenibut.
- Quora. (2016). Does phenibut have the same muscle-relaxing properties as Baclofen?.
- NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Phenibut: A Comprehensive Guide to its Chemical Structure and Nootropic Research.
- Blue Ridge Poison Center. (2023). Phenibut.
- RSU Research Portal. (2008). Comparative pharmacological activity of optical isomers of phenibut.
- MedChemExpress. (n.d.). Phenibut.

- Semantic Scholar. (2015). R-phenibut binds to the $\alpha 2$ - δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects.
- World Health Organization (WHO). (2021). Pre-Review Report: PHENIBUT.
- Zvejniece, L., Vavers, E., Svalbe, B., Veinberg, G., Rizhanova, K., Liepins, V., Kalvinsh, I., & Dambrova, M. (2015). R-phenibut Binds to the $\alpha 2$ - δ Subunit of Voltage-Dependent Calcium Channels and Exerts Gabapentin-Like Anti-Nociceptive Effects. Pharmacology, biochemistry, and behavior, 137, 23–29. [[Link](#)]
- Psychiatrist.com. (2020). Phenibut: A Novel Nootropic With Abuse Potential.
- ResearchGate. (2025). Phenibut (beta-phenyl-GABA): A tranquilizer and nootropic drug.
- ResearchGate. (2025). R-phenibut binds to the $\alpha 2$ - δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects | Request PDF.
- RSU Research Portal. (2015). R-phenibut binds to the $\alpha 2$ - δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects.
- ResearchGate. (2025). Phenibut (β -Phenyl-GABA): A Tranquilizer and Nootropic Drug.
- Reddit. (2015). do the same rules apply with baclofen as with phenibut? : r/Nootropics.
- Wikipedia. (2026). Baclofen.
- PubChem. (n.d.). **(R)-4-Amino-4-phenylbutanoic acid**. [[Link](#)]
- PubChem. (n.d.). Phenibut. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Phenibut (β -Phenyl-GABA): A Tranquilizer and Nootropic Drug - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Phenibut - Wikipedia [en.wikipedia.org]
- 4. psychonautwiki.org [psychonautwiki.org]

- [5. nbinnno.com \[nbinnno.com\]](#)
- [6. researchgate.net \[researchgate.net\]](#)
- [7. Comparative pharmacological activity of optical isomers of phenibut - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. science.rsu.lv \[science.rsu.lv\]](#)
- [9. Phenibut | C10H13NO2 | CID 14113 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [10. R-phenibut binds to the \$\alpha 2\text{-}\delta\$ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. cdn.who.int \[cdn.who.int\]](#)
- [12. science.rsu.lv \[science.rsu.lv\]](#)
- [13. Baclofen - Wikipedia \[en.wikipedia.org\]](#)
- To cite this document: BenchChem. [Introduction: Deconstructing Phenibut's Chirality and Pharmacological Identity]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1298301/docs#introduction-deconstructing-phenibut-s-chirality-and-pharmacological-identity\]](https://www.benchchem.com/product/b1298301/docs#introduction-deconstructing-phenibut-s-chirality-and-pharmacological-identity)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)